Cas no 2034264-30-5 (N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide
• CAS No: 2034264-30-5
• MF: C₁₁H₁₃NO₄S₂
• MW: 287.355220556259
• CID: 5550311
• PubChem ID: 91816688
• Update Time: 2025-06-12

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6506-1269
• AKOS025322596
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]methanesulfonamide
• 2034264-30-5
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide
• N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)methanesulfonamide

• Inchi： 1S/C11H13NO4S2/c1-18(14,15)12-8-11(13,9-4-2-6-16-9)10-5-3-7-17-10/h2-7,12-13H,8H2,1H3
• InChI Key： LQXXNINGJBVWLA-UHFFFAOYSA-N
• SMILES： S(C)(NCC(C1=CC=CO1)(C1=CC=CS1)O)(=O)=O

Computed Properties

• Exact Mass: 287.02860024g/mol
• Monoisotopic Mass: 287.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide

Comprehensive Overview of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide (CAS No. 2034264-30-5)

In the realm of organic chemistry and pharmaceutical research, N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide (CAS No. 2034264-30-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by the presence of both furan and thiophene rings, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydroxyethyl and methanesulfonamide functional groups, which contribute to its reactivity and binding properties.

The synthesis of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide involves multi-step organic reactions, often starting from readily available furan-2-carbaldehyde and thiophene-2-carbaldehyde. The incorporation of the methanesulfonamide moiety enhances the compound's stability and bioavailability, making it a promising candidate for further pharmacological studies. Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic compounds, as they frequently appear in machine learning models predicting bioactive molecules.

One of the most searched questions in scientific forums is: "What are the potential therapeutic applications of furan-thiophene hybrids?" This compound's dual heterocyclic nature positions it as a potential lead for anti-inflammatory, antimicrobial, or even anticancer agents. Computational studies, including molecular docking and QSAR modeling, suggest that N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide may interact with key biological targets, such as enzyme inhibitors or receptor modulators.

From a green chemistry perspective, the synthesis and application of this compound align with the growing demand for sustainable chemical processes. Researchers are exploring catalyst-free or solvent-free methods to produce such molecules, reducing environmental impact. The compound's biodegradability and low toxicity profile further enhance its appeal in pharmaceutical development and industrial applications.

In material science, the furan-thiophene backbone of this compound has sparked interest in organic electronics. Its conjugated system could contribute to the development of organic semiconductors, OLEDs, or sensors. The methanesulfonamide group may also improve solubility in polar solvents, facilitating thin-film fabrication. These properties are highly relevant to the renewable energy sector, where organic photovoltaics are gaining traction.

Analytical characterization of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The CAS No. 2034264-30-5 serves as a unique identifier in chemical databases, enabling seamless collaboration across global research teams.

As the scientific community continues to explore heterocyclic chemistry, compounds like N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]methanesulfonamide will remain at the forefront of innovation. Its multifaceted applications—from drug design to advanced materials—underscore the importance of interdisciplinary research in addressing modern challenges. Future studies may focus on optimizing its synthetic routes or expanding its utility in biomedical engineering and nanotechnology.